Cas no 1048002-40-9 (2-({2-[(2-Methoxyphenyl)amino]ethyl}amino)-3-[(4-methoxyphenyl)carbamoyl]propanoic acid)

• Product Name: 2-({2-[(2-Methoxyphenyl)amino]ethyl}amino)-3-[(4-methoxyphenyl)carbamoyl]propanoic acid
• CAS No: 1048002-40-9
• MF: C₂₀H₂₅N₃O₅
• MW: 387.42960524559
• CID: 5470777
• PubChem ID: 16803522
• Update Time: 2025-05-19

2-({2-[(2-Methoxyphenyl)amino]ethyl}amino)-3-[(4-methoxyphenyl)carbamoyl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• F2721-0099
• 4-((4-methoxyphenyl)amino)-2-((2-((2-methoxyphenyl)amino)ethyl)amino)-4-oxobutanoic acid
• 1048002-40-9
• AKOS005143475
• 2-({2-[(2-METHOXYPHENYL)AMINO]ETHYL}AMINO)-3-[(4-METHOXYPHENYL)CARBAMOYL]PROPANOIC ACID
• 2-({2-[(2-Methoxyphenyl)amino]ethyl}amino)-3-[(4-methoxyphenyl)carbamoyl]propanoic acid

• Inchi： 1S/C20H25N3O5/c1-27-15-9-7-14(8-10-15)23-19(24)13-17(20(25)26)22-12-11-21-16-5-3-4-6-18(16)28-2/h3-10,17,21-22H,11-13H2,1-2H3,(H,23,24)(H,25,26)
• InChI Key： QXIYMIIIFJAHOC-UHFFFAOYSA-N
• SMILES： OC(C(CC(NC1C=CC(=CC=1)OC)=O)NCCNC1C=CC=CC=1OC)=O

Computed Properties

• Exact Mass: 387.17942091g/mol
• Monoisotopic Mass: 387.17942091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 11
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 109Ų

Additional information on 2-({2-[(2-Methoxyphenyl)amino]ethyl}amino)-3-[(4-methoxyphenyl)carbamoyl]propanoic acid

Introduction to 2-({2-[(2-Methoxyphenyl)amino]ethyl}amino)-3-[(4-methoxyphenyl)carbamoyl]propanoic Acid (CAS No. 1048002-40-9)

2-({2-[(2-Methoxyphenyl)amino]ethyl}amino)-3-[(4-methoxyphenyl)carbamoyl]propanoic acid, with the CAS number 1048002-40-9, is a complex organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its intricate molecular structure, exhibits potential applications in various therapeutic areas due to its unique chemical properties. The presence of multiple functional groups, including amines and carbamates, makes it a versatile candidate for further exploration in drug design and synthesis.

The molecular structure of 2-({2-[(2-Methoxyphenyl)amino]ethyl}amino)-3-[(4-methoxyphenyl)carbamoyl]propanoic acid consists of a propanoic acid backbone substituted with two distinct aromatic amine and carbamate groups. The 2-methoxyphenyl moiety in both the amine and carbamate groups introduces additional electronic and steric effects, which can influence the compound's reactivity and biological activity. This structural complexity suggests that the compound may exhibit a range of pharmacological effects, making it a promising candidate for further investigation.

In recent years, there has been growing interest in the development of novel compounds with complex molecular architectures for therapeutic applications. The use of multi-functionalized molecules like 2-({2-[(2-Methoxyphenyl)amino]ethyl}amino)-3-[(4-methoxyphenyl)carbamoyl]propanoic acid offers a strategic approach to modulate biological pathways and target specific disease mechanisms. The combination of amine and carbamate functionalities provides multiple sites for interaction with biological targets, potentially enhancing the compound's efficacy and selectivity.

One of the most compelling aspects of this compound is its potential role in the development of new drugs targeting neurological disorders. The presence of aromatic rings and multiple nitrogen atoms suggests that it may interact with neurotransmitter receptors or enzymes involved in neural signaling. Current research in this area indicates that compounds with similar structural features have shown promise in preclinical studies for treating conditions such as Alzheimer's disease and Parkinson's disease. The methoxy groups on the aromatic rings may also contribute to blood-brain barrier penetration, an important factor for central nervous system drugs.

The synthesis of 2-({2-[(2-Methoxyphenyl)amino]ethyl}amino)-3-[(4-methoxyphenyl)carbamoyl]propanoic acid presents both challenges and opportunities for chemists. The multi-step synthesis requires careful optimization to ensure high yields and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and enzymatic resolutions, may be employed to achieve the desired product with minimal side reactions. The development of efficient synthetic routes is crucial for scaling up production and conducting further biological evaluations.

Evaluation of the pharmacokinetic properties of this compound is essential to determine its suitability for clinical use. Parameters such as solubility, stability, bioavailability, and metabolic pathways need to be thoroughly investigated. Computational modeling techniques can play a significant role in predicting these properties before experimental validation. Additionally, in silico studies can help identify potential drug-drug interactions and toxicity profiles, providing valuable insights for future development.

The potential therapeutic applications of 2-({2-[(2-Methoxyphenyl)amino]ethyl}amino)-3-[(4-methoxyphenyl)carbamoyl]propanoic acid extend beyond neurological disorders. Preliminary studies suggest that it may also have anti-inflammatory and analgesic properties due to its structural similarity to known pharmacophores. The ability to modulate inflammatory pathways could make it a valuable candidate for treating conditions such as rheumatoid arthritis or inflammatory bowel disease. Furthermore, its potential role in cancer therapy cannot be overlooked, as many anti-cancer agents target specific enzymes or receptors involved in cell proliferation.

The development of new drugs is often a lengthy and expensive process, requiring extensive preclinical and clinical testing. However, the unique properties of 2-({2-[(2-Methoxyphenyl)amino]ethyl}amino)-3-[(4-methoxyphenyl)carbamoyl]propanoic acid offer hope that it may serve as a foundation for novel therapeutic agents with improved efficacy and reduced side effects. Collaborative efforts between chemists, biologists, and clinicians are essential to translate laboratory discoveries into viable treatments for patients worldwide.

In conclusion, 2-({2-[(2-Methoxyphenyl)amino]ethyl}amino)-3-[(4-methoxyphenyl)carbamoyl]propanoic acid (CAS No. 1048002-40-9) represents a promising compound with diverse potential applications in pharmaceutical research. Its complex molecular structure and functional groups make it an attractive candidate for further exploration in drug design. As research continues to uncover new therapeutic targets and develop innovative synthetic methodologies, compounds like this one hold great promise for addressing some of the most challenging medical conditions faced today.